Cas no 100060-13-7 (2-Benzothiazolebutanamide)

• Product Name: 2-Benzothiazolebutanamide
• CAS No: 100060-13-7
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 123926
• PubChem ID: 854176
• Update Time: 2025-04-18

2-Benzothiazolebutanamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolebutanamide
• 2-Benzothiazolebutyramide(6CI)
• 4-(1,3-benzothiazol-2-yl)butanamide
• 4-(benzo[d]thiazol-2-yl)butanamide
• AKOS000268610
• CS-0340022
• SCHEMBL5201727
• 100060-13-7
• DTXSID00357561
• 2-benzothiazolebutyramide

• Inchi： 1S/C11H12N2OS/c12-10(14)6-3-7-11-13-8-4-1-2-5-9(8)15-11/h1-2,4-5H,3,6-7H2,(H2,12,14)
• InChI Key： YJAYSTKTNOOHLX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCCC(N)=O

Computed Properties

• Exact Mass: 220.06716
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 55.98
• LogP: 3.25400